Cas no 30280-44-5 (1-chloro-4-(isocyanatomethyl)benzene)

• Product Name: 1-chloro-4-(isocyanatomethyl)benzene
• CAS No: 30280-44-5
• MF: C₈H₆ClNO
• MW: 167.592340946198
• MDL: MFCD04039910
• CID: 852978
• PubChem ID: 3372379
• Update Time: 2025-04-19

1-chloro-4-(isocyanatomethyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-4-(isocyanatomethyl)-
• 4-Chlorobenzyl isocyanate
• 1-Chloro-4-(isocyanatomethyl)benzene
• 1-chloro-4-isocyanatomethylbenzene
• F2160-0004
• p-chlorobenzyl isocyanate
• OAXSVEFCBLZGCA-UHFFFAOYSA-N
• 4-CHLOROBENZYL ISOCYANATE 97
• AKOS005208468
• G19802
• 30280-44-5
• DB-126871
• 4-chloro-benzylisocyanate
• 4-chlorobenzylisocyanate
• 4-Chlorobenzyl isocyanate, 97%
• SCHEMBL151739
• 4-chloro benzyl isocyanate
• EN300-237550
• 4-Chloro-benzyl isocyanate
• 1-Chloro-4-isocyanatomethyl-benzene
• DTXSID10391895
• 1-chloro-4-(isocyanatomethyl)benzene

• MDL： MFCD04039910
• Inchi： 1S/C8H6ClNO/c9-8-3-1-7(2-4-8)5-10-6-11/h1-4H,5H2
• InChI Key： OAXSVEFCBLZGCA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN=C=O

Computed Properties

• Exact Mass: 167.01400
• Monoisotopic Mass: 167.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.4A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3

Experimental Properties

• Color/Form: liquid
• Density: 1.265 g/mL at 25 °C(lit.)
• Boiling Point: 233-234 °C(lit.)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.5460(lit.)
• PSA: 29.43000
• LogP: 2.17580
• Solubility: Not available

1-chloro-4-(isocyanatomethyl)benzene Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H312-H315-H319-H332-H334-H335
• Warning Statement： P261-P280-P305+P351+P338-P342+P311
• Hazardous Material transportation number：UN 2206PSN2C 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38-42
• Safety Instruction： 23-26-36
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes